Cas no 10486-47-2 (Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1))
10486-47-2 structure
Product Name:Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
CAS No:10486-47-2
MF:C9H14ClNO
MW:187.666561603546
CID:166166
PubChem ID:82665
Update Time:2025-04-19
Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
- 4-amino-2,3,6-trimethylphenol hydrochloride
- 4-amino-2,3,6-trimethylphenol hydrochloride (1:1)
- AC1L33V5
- AC1Q3F5Z
- AR-1L0333
- EINECS 234-007-7
- Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride
- Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
- NS00054414
- 10486-47-2
- DTXSID2065094
- SCHEMBL8043442
- UHG5D2FX2P
- 4-amino-2,3,6-trimethylphenol;hydrochloride
- UNII-UHG5D2FX2P
-
- Inchi: 1S/C9H13NO.ClH/c1-5-4-8(10)6(2)7(3)9(5)11;/h4,11H,10H2,1-3H3;1H
- InChI Key: BQWKRBMMHCSQOJ-UHFFFAOYSA-N
- SMILES: Cl.OC1=C(C)C=C(C(C)=C1C)N
Computed Properties
- Exact Mass: 187.07652
- Monoisotopic Mass: 187.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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